Cas no 854601-70-0 (Naloxegol)

Naloxegol structure
Naloxegol structure
Product Name:Naloxegol
CAS No:854601-70-0
Molecular Formula:C34H53NO11
Molecular Weight:651.784731626511
MDL:MFCD29472242
CID:2083315
PubChem ID:56959087

Naloxegol Properties

Names and Identifiers

    • Naloxegol
    • (4R,4aS,7S,7aR,12bS)-7-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]-3-prop-2-enyl-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
    • NKTR-118
    • (5α,6α)-4,5-Epoxy-6-(3,6,9,12,15,18,21-heptaoxadocos-1-yloxy)-17-(2-propen-1-yl)morphinan-3,14-diol (ACI)
    • Morphinan-3,14-diol, 4,5-epoxy-6-(3,6,9,12,15,18,21-heptaoxadocos-1-yloxy)-17-(2-propenyl)-, (5α,6α)- (9CI)
    • Movantik
    • NKTR 118
    • NSC787509
    • 44T7335BKE
    • HY-A0118
    • EN300-22211334
    • DA-65916
    • Naloxegol [INN]
    • Naloxegol (NKTR-118)
    • Naloxegol (USAN/INN)
    • NALOXEGOL [WHO-DD]
    • 4,5.ALPHA.-EPOXY-6.ALPHA.-((3,6,7,12,15,18,21-HEPTAOXADOCOSYL)OXY)-17-(PROP-2-ENYL)MORPHINAN-3,14-DIOL
    • AZ13337019
    • UNII-44T7335BKE
    • A06AH03
    • NSC-787509
    • (5alpha,6alpha)-17-Allyl-6-((20-hydroxy-3,6,9,12,15,18-hexaoxaicos-1-yl)oxy)-4,5-epoxymorphinan-3,14-diol
    • Morphinan-3,14-diol, 4,5-epoxy-6-(3,6,9,12,15,18,21-heptaoxadocos-1-yloxy)-17-(2-propen-1-yl)-, (5a,6a)-; Morphinan-3,14-diol, 4,5-epoxy-6-(3,6,9,12,15,18,21-heptaoxadocos-1-yloxy)-17-(2-propenyl)-, (5a,6a)- (9CI); (5a,6a)-4,5-Epoxy-6-(3,6,9,12,15,18,21-h
    • BRD-K41458421-034-01-6
    • 854601-70-0
    • Naloxegol [USAN:INN]
    • GTPL7539
    • Q15708351
    • (5alpha,6alpha)-17-Allyl-6-[(20-hydroxy-3,6,9,12,15,18-hexaoxaicos-1-yl)oxy]-4,5-epoxymorphinan-3,14-diol
    • AKOS030526932
    • NKTR118
    • 4,5alpha-EPOXY-6alpha-((3,6,7,12,15,18,21-HEPTAOXADOCOSYL)OXY)-17-(PROP-2-ENYL)MORPHINAN-3,14-DIOL
    • Morphinan-3,14-diol, 4,5-Epoxy-6-(3,6,9,12,15,18,21-heptaoxadocos-1-yloxy)-17-(2-propenyl)-, (5alpha,6alpha)-
    • XNKCCCKFOQNXKV-ZRSCBOBOSA-N
    • MORPHINAN-3,14-DIOL, 4,5-EPOXY-6-(3,6,9,12,15,18,21-HEPTAOXADOCOS-1-YLOXY)-17-(2-PROPEN-1-YL)-, (5alpha,6alpha)-
    • NCGC00509863-01
    • NALOXEGOL [MI]
    • CS-4987
    • DTXSID80234684
    • CHEBI:82975
    • CHEMBL2219418
    • NALOXEGOL (NFLIS-DRUG)
    • DTXCID10157175
    • (1S,5R,13R,14S,17S)-14-(2,5,8,11,14,17,20-heptaoxadocosan-22-yloxy)-4-(prop-2-en-1-yl)-12-oxa-4-azapentacyclo[9.6.1.0^{1,13}.0^{5,17}.0^{7,18}]octadeca-7(18),8,10-triene-10,17-diol
    • NALOXEGOL [USAN]
    • HSDB 8338
    • NALOXEGOL [NFLIS-DRUG]
    • D10479
    • naloxegolum
    • SCHEMBL19433066
    • DB09049
    • Morphinan-3,14-diol, 4,5-epoxy-6-(3,6,9,12,15,18,21-heptaoxadocos-1-yloxy)- 17-(2-propenyl)-, (5alpha,6alpha)-
    • AZ-13337019
    • MORPHINAN-3,14-DIOL, 4,5-EPOXY-6-(3,6,9,12,15,18,21-HEPTAOXADOCOS-1-YLOXY)-17-(2-PROPEN-1-YL)-, (5.ALPHA.,6.ALPHA.)-
    • MDL: MFCD29472242
    • InChIKey: XNKCCCKFOQNXKV-ZRSCBOBOSA-N
    • Inchi: 1S/C34H53NO11/c1-3-9-35-10-8-33-30-26-4-5-27(36)31(30)46-32(33)28(6-7-34(33,37)29(35)25-26)45-24-23-44-22-21-43-20-19-42-18-17-41-16-15-40-14-13-39-12-11-38-2/h3-5,28-29,32,36-37H,1,6-25H2,2H3/t28-,29+,32-,33-,34+/m0/s1
    • SMILES: O[C@]12[C@@H]3N(CC[C@@]41[C@H]([C@H](CC2)OCCOCCOCCOCCOCCOCCOCCOC)OC1C(=CC=C(C4=1)C3)O)CC=C

Computed Properties

  • Exact Mass: 651.361862g/mol
  • Surface Charge: 0
  • XLogP3: -1
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 24
  • Monoisotopic Mass: 651.361862g/mol
  • Monoisotopic Mass: 651.361862g/mol
  • Topological Polar Surface Area: 127Ų
  • Heavy Atom Count: 46
  • Complexity: 899
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

Naloxegol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM146261-100mg
(4R,4aS,7S,7aR,12bS)-7-((2,5,8,11,14,17,20-heptaoxadocosan-22-yl)oxy)-3-allyl-1,2,3,4,5,6,7,7a-octahydro-4aH-4,12-methanobenzofuro[3,2-e]isoquinoline-4a,9-diol
854601-70-0 98%
100mg
$1374 2022-12-29
DC Chemicals
DC20016-100 mg
Naloxegol
854601-70-0
100mg
$550.0 2022-02-28
Enamine
EN300-22211334-0.05g
854601-70-0
0.05g
$2755.0 2023-09-16
TRC
N284470-1mg
Naloxegol
854601-70-0
1mg
$ 167.00 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N21240-50mg
Naloxegol
854601-70-0 98%
50mg
¥15936.0 2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N877006-5mg
Naloxegol
854601-70-0 98%
5mg
¥3,591.00
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46106-5mg
Naloxegol (NKTR-118)
854601-70-0 98%
5mg
¥3120.00 2023-09-08

Naloxegol Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  10 - 15 °C; 90 min, 10 - 15 °C
1.2 Reagents: Sodium carbonate Solvents: Water
1.3 Reagents: Hydrogen bromide Solvents: Water ;  acidified, 10 - 20 °C
Reference
Improved Process for the Preparation of Naloxegol Oxalate, an Opioid Receptor Antagonist
Velugula, Siva Rama Kasibabu ; et al, ACS Omega, 2023, 8(3), 3415-3422

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sulfuric acid
1.2 Reagents: Sodium hydroxide
Reference
New Semi-Automated Computer-Based System for Assessing the Purge of Mutagenic Impurities
Burns, Michael J. ; et al, Organic Process Research & Development, 2019, 23(11), 2470-2481

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Toluene ,  Water ;  15 - 20 °C; 30 min, 20 - 30 °C
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  30 min, 5 - 10 °C
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  3 - 4 h, 8 - 16 °C
1.4 Reagents: Oxalic acid Solvents: Water ;  acidified, 15 - 20 °C
1.5 Reagents: Sodium carbonate Solvents: Water ;  20 min, 20 - 30 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  10 - 15 °C; 90 min, 10 - 15 °C
2.2 Reagents: Sodium carbonate Solvents: Water
2.3 Reagents: Hydrogen bromide Solvents: Water ;  acidified, 10 - 20 °C
Reference
Improved Process for the Preparation of Naloxegol Oxalate, an Opioid Receptor Antagonist
Velugula, Siva Rama Kasibabu ; et al, ACS Omega, 2023, 8(3), 3415-3422

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Toluene ,  Water ;  15 - 20 °C; 30 min, 20 - 30 °C
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  30 min, 5 - 10 °C
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  3 - 4 h, 8 - 16 °C
1.4 Reagents: Oxalic acid Solvents: Water ;  acidified, 15 - 20 °C
1.5 Reagents: Sodium carbonate Solvents: Water ;  20 min, 20 - 30 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  10 - 15 °C; 90 min, 10 - 15 °C
2.2 Reagents: Sodium carbonate Solvents: Water
2.3 Reagents: Hydrogen bromide Solvents: Water ;  acidified, 10 - 20 °C
Reference
Improved Process for the Preparation of Naloxegol Oxalate, an Opioid Receptor Antagonist
Velugula, Siva Rama Kasibabu ; et al, ACS Omega, 2023, 8(3), 3415-3422

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Sodium hydride
2.1 Reagents: Sulfuric acid
2.2 Reagents: Sodium hydroxide
Reference
New Semi-Automated Computer-Based System for Assessing the Purge of Mutagenic Impurities
Burns, Michael J. ; et al, Organic Process Research & Development, 2019, 23(11), 2470-2481

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 30 min, 0 - 5 °C; 5 °C → 30 °C; 1 h, 30 °C
2.1 Reagents: Sodium carbonate Solvents: Toluene ,  Water ;  15 - 20 °C; 30 min, 20 - 30 °C
2.2 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  30 min, 5 - 10 °C
2.3 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  3 - 4 h, 8 - 16 °C
2.4 Reagents: Oxalic acid Solvents: Water ;  acidified, 15 - 20 °C
2.5 Reagents: Sodium carbonate Solvents: Water ;  20 min, 20 - 30 °C
3.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  10 - 15 °C; 90 min, 10 - 15 °C
3.2 Reagents: Sodium carbonate Solvents: Water
3.3 Reagents: Hydrogen bromide Solvents: Water ;  acidified, 10 - 20 °C
Reference
Improved Process for the Preparation of Naloxegol Oxalate, an Opioid Receptor Antagonist
Velugula, Siva Rama Kasibabu ; et al, ACS Omega, 2023, 8(3), 3415-3422

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Triethylamine
2.1 Reagents: Sodium hydride
3.1 Reagents: Sulfuric acid
3.2 Reagents: Sodium hydroxide
Reference
New Semi-Automated Computer-Based System for Assessing the Purge of Mutagenic Impurities
Burns, Michael J. ; et al, Organic Process Research & Development, 2019, 23(11), 2470-2481

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: 2,6-Di-tert-butyl-4-methylphenol Solvents: 1-Propanol ;  20 - 30 °C; 30 min, 20 - 30 °C
2.1 Reagents: Sodium carbonate Solvents: Toluene ,  Water ;  15 - 20 °C; 30 min, 20 - 30 °C
2.2 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  30 min, 5 - 10 °C
2.3 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  3 - 4 h, 8 - 16 °C
2.4 Reagents: Oxalic acid Solvents: Water ;  acidified, 15 - 20 °C
2.5 Reagents: Sodium carbonate Solvents: Water ;  20 min, 20 - 30 °C
3.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  10 - 15 °C; 90 min, 10 - 15 °C
3.2 Reagents: Sodium carbonate Solvents: Water
3.3 Reagents: Hydrogen bromide Solvents: Water ;  acidified, 10 - 20 °C
Reference
Improved Process for the Preparation of Naloxegol Oxalate, an Opioid Receptor Antagonist
Velugula, Siva Rama Kasibabu ; et al, ACS Omega, 2023, 8(3), 3415-3422

Synthetic Circuit 9

Reaction Conditions
1.1 Reagents: Tetrabutylammonium bromide Solvents: Toluene ;  20 - 30 °C; 30 - 85 °C; 2 h, 85 °C
2.1 Reagents: Sodium carbonate Solvents: Toluene ,  Water ;  15 - 20 °C; 30 min, 20 - 30 °C
2.2 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  30 min, 5 - 10 °C
2.3 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  3 - 4 h, 8 - 16 °C
2.4 Reagents: Oxalic acid Solvents: Water ;  acidified, 15 - 20 °C
2.5 Reagents: Sodium carbonate Solvents: Water ;  20 min, 20 - 30 °C
3.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  10 - 15 °C; 90 min, 10 - 15 °C
3.2 Reagents: Sodium carbonate Solvents: Water
3.3 Reagents: Hydrogen bromide Solvents: Water ;  acidified, 10 - 20 °C
Reference
Improved Process for the Preparation of Naloxegol Oxalate, an Opioid Receptor Antagonist
Velugula, Siva Rama Kasibabu ; et al, ACS Omega, 2023, 8(3), 3415-3422

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Borate(1-), hydrotris(1-methylpropyl)-, sodium (1:1), (T-4)-
2.1 Reagents: Sodium hydride
3.1 Reagents: Sulfuric acid
3.2 Reagents: Sodium hydroxide
Reference
New Semi-Automated Computer-Based System for Assessing the Purge of Mutagenic Impurities
Burns, Michael J. ; et al, Organic Process Research & Development, 2019, 23(11), 2470-2481

Synthetic Circuit 11

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran ;  rt → 70 °C; 30 min, 70 °C
1.2 Solvents: Tetrahydrofuran ;  70 °C; 24 h, reflux
1.3 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  4 h, 20 - 30 °C
1.4 Reagents: Sodium bicarbonate ;  neutralized
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 - 5 °C; 30 min, 0 - 5 °C; 5 °C → 30 °C; 1 h, 30 °C
3.1 Reagents: Sodium carbonate Solvents: Toluene ,  Water ;  15 - 20 °C; 30 min, 20 - 30 °C
3.2 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  30 min, 5 - 10 °C
3.3 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Toluene ;  3 - 4 h, 8 - 16 °C
3.4 Reagents: Oxalic acid Solvents: Water ;  acidified, 15 - 20 °C
3.5 Reagents: Sodium carbonate Solvents: Water ;  20 min, 20 - 30 °C
4.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  10 - 15 °C; 90 min, 10 - 15 °C
4.2 Reagents: Sodium carbonate Solvents: Water
4.3 Reagents: Hydrogen bromide Solvents: Water ;  acidified, 10 - 20 °C
Reference
Improved Process for the Preparation of Naloxegol Oxalate, an Opioid Receptor Antagonist
Velugula, Siva Rama Kasibabu ; et al, ACS Omega, 2023, 8(3), 3415-3422

Synthetic Circuit 12

Reaction Conditions
1.1 Reagents: Sodium methoxide
2.1 Reagents: Triethylamine
3.1 Reagents: Sodium hydride
4.1 Reagents: Sulfuric acid
4.2 Reagents: Sodium hydroxide
Reference
New Semi-Automated Computer-Based System for Assessing the Purge of Mutagenic Impurities
Burns, Michael J. ; et al, Organic Process Research & Development, 2019, 23(11), 2470-2481

Naloxegol Raw materials

Naloxegol Preparation Products

Naloxegol Suppliers

Artis.bioche
Audited Supplier Audited Supplier
(CAS:854601-70-0)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Hubei Cuiyuan Biotechnology Co.,Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.100kes.com/en
BIOOKE MICROELECTRONICS CO.,LTD